Cas no 496835-35-9 (Methisosildenafil)

• Product Name: Methisosildenafil
• CAS No: 496835-35-9
• MF: C₂₃H₃₂N₆O₄S
• MW: 488.602983474731
• CID: 825969
• Update Time: 2026-04-29

Methisosildenafil Chemical and Physical Properties

Names and Identifiers

• Methisosildenafil
• 5-[5-[(3S,5R)-3,5-dimethylpiperazin-1-yl]sulfonyl-2-ethoxyphenyl]-1-methyl-3-propyl-4H-pyrazolo[4,3-d]pyrimidin-7-one
• Aildenafil
• Dimethylsildenafil

Computed Properties

• Exact Mass: 488.22100

Experimental Properties

• Melting Point: 200-202°C
• PSA: 130.59000
• LogP: 3.39320

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on Methisosildenafil

Comprehensive Overview of Methisosildenafil (CAS No. 496835-35-9): Properties, Applications, and Market Insights

Methisosildenafil (CAS No. 496835-35-9) is a synthetic compound that has garnered significant attention in pharmaceutical research due to its structural similarity to sildenafil, a well-known active ingredient in erectile dysfunction treatments. This article delves into the chemical properties, potential applications, and safety considerations of Methisosildenafil, while addressing trending queries such as "Methisosildenafil vs. sildenafil" and "Methisosildenafil side effects."

The molecular structure of Methisosildenafil features a pyrazolopyrimidinone core, which is a hallmark of phosphodiesterase type 5 (PDE5) inhibitors. Researchers have explored its mechanism of action, particularly its selectivity for PDE5 enzymes, which play a crucial role in regulating blood flow. Unlike conventional PDE5 inhibitors, Methisosildenafil exhibits unique pharmacokinetic properties, prompting investigations into its efficacy and tolerability profiles.

In recent years, the demand for Methisosildenafil has surged, driven by its potential therapeutic applications. Online searches for "buy Methisosildenafil online" and "Methisosildenafil dosage" reflect growing consumer interest. However, it is critical to emphasize that this compound is strictly for research purposes and not approved for human consumption. Regulatory agencies worldwide, including the FDA and EMA, have issued warnings about unapproved analogs of sildenafil due to safety concerns.

From a synthetic chemistry perspective, Methisosildenafil is synthesized through multi-step organic reactions, often involving condensation and cyclization techniques. Analytical methods such as HPLC and mass spectrometry are employed to verify its purity, a topic frequently searched as "Methisosildenafil purity analysis." Laboratories handling this compound must adhere to Good Laboratory Practices (GLP) to ensure accurate results.

The market for Methisosildenafil is influenced by trends in pharmaceutical innovation and patent landscapes. Queries like "Methisosildenafil patent status" highlight the commercial implications of this compound. While some manufacturers offer it as a reference standard, buyers must verify suppliers' credentials to avoid counterfeit products, a concern often raised in forums discussing "Methisosildenafil suppliers."

Ongoing research explores derivatives of Methisosildenafil to enhance bioavailability and reduce adverse effects. Studies published in journals like the Journal of Medicinal Chemistry have investigated its structure-activity relationship (SAR), a niche topic attracting searches such as "Methisosildenafil SAR studies." These efforts aim to unlock novel therapeutic avenues while addressing safety gaps.

In conclusion, Methisosildenafil (CAS No. 496835-35-9) represents a compelling subject for scientific inquiry, balancing potential benefits with regulatory challenges. As interest grows in "Methisosildenafil research" and "Methisosildenafil analogs," stakeholders must prioritize transparency and compliance to advance knowledge responsibly.